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Compound of Interest

Compound Name:
7-Chloro-4-hydrazinyl-2-

methylquinoline

CAS No.: 97892-66-5

Cat. No.: B1348397 Get Quote

Part 1: Executive Summary & Chemical Identity
7-Chloro-4-hydrazinyl-2-methylquinoline is a critical heterocyclic intermediate used primarily

in the synthesis of bioactive compounds, including antimalarial agents, antimicrobial

hydrazones, and pyrazole-based scaffolds. Due to the presence of the hydrazine moiety (

), this compound exhibits significant reactivity and potential toxicity profiles that differ from its
chloro-quinoline precursors.

This guide synthesizes safety data from authoritative MSDS sources for structural analogs and

functional group analysis to provide a comprehensive handling protocol for research and drug

development environments.
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Parameter Detail

Chemical Name 7-Chloro-4-hydrazinyl-2-methylquinoline

Synonyms
7-Chloro-4-hydrazino-2-methylquinoline; (7-

Chloro-2-methylquinolin-4-yl)hydrazine

CAS Number
97892-66-5 (Hydrochloride salt); Free base

often synthesized in situ from 4965-33-7

Molecular Formula

Molecular Weight 207.66 g/mol

Structural Class Quinoline / Hydrazine derivative

Physical State
Solid (Crystalline powder, typically pale yellow to

tan)

Melting Point

High melting solid (Analog 7-chloro-4-

hydrazinoquinoline melts at ~220°C dec.)[1][2]

[3][4][5]

Solubility
Soluble in DMSO, DMF, dilute acids; sparingly

soluble in water/ethanol (cold)

Part 2: Hazard Identification & Toxicology (GHS)
Scientific Note: While specific GHS data for the 2-methyl derivative is limited in public

repositories, the safety profile is derived from the high-confidence structural analog 7-Chloro-4-

hydrazinoquinoline (CAS 23834-14-2) and the intrinsic hazards of aryl hydrazines.

GHS Classification (Predicted/Analog-Based)
Signal Word:WARNING
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Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[6]
H302

Acute Toxicity

(Dermal)
4

Harmful in contact

with skin.[6]
H312

Acute Toxicity

(Inhalation)
4 Harmful if inhaled. H332

Skin

Corrosion/Irritation
2 Causes skin irritation. H315

Eye Damage/Irritation 2A
Causes serious eye

irritation.
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.
H335

Germ Cell

Mutagenicity
2 (Suspected)

Suspected of causing

genetic defects

(Hydrazine alert).

H341

Toxicological Mechanisms
Hydrazine Moiety: The free hydrazine group is a nucleophile that can react with cellular

macromolecules. Aryl hydrazines are known structural alerts for genotoxicity and skin

sensitization.

Quinoline Scaffold: Chloroquinolines are generally DNA-intercalating agents. Combined with

the hydrazine group, the potential for mutagenicity requires strict containment.

Route of Entry: Inhalation of dust and dermal absorption are the primary risks during

weighing and synthesis.

Part 3: Synthesis & Reactivity Context[2]
Understanding the synthesis workflow is essential for identifying critical control points. This

compound is typically synthesized by nucleophilic aromatic substitution (
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) of 4,7-Dichloro-2-methylquinoline with Hydrazine Hydrate.

Synthesis Workflow & Hazard Control

Precursor:
4,7-Dichloro-2-methylquinoline

(Solid, Irritant)
Reaction:

Reflux in Ethanol
(Thermal Hazard, Vapors)

Dissolve

Reagent:
Hydrazine Hydrate

(Liquid, Corrosive, Carcinogen)

Dropwise Addition

Isolation:
Filtration & Washing

(Dust/Exposure Hazard)

Cool & Precipitate
Product:

7-Chloro-4-hydrazinyl-
2-methylquinoline

Dry

Click to download full resolution via product page

Figure 1: Synthesis workflow highlighting the critical hazard input (Hydrazine Hydrate) and

exposure points.

Reactivity Profile
Stability: Stable under recommended storage conditions but may darken upon exposure to

light and air (oxidation of hydrazine).

Incompatibility:

Strong Oxidizing Agents: Reaction with oxidizers can be vigorous and generate nitrogen

gas or nitrogen oxides.

Aldehydes/Ketones: Reacts rapidly to form hydrazones (often the desired reaction, but

uncontrolled mixing can be exothermic).

Acids: Forms stable salts (e.g., Hydrochloride), which are generally safer to handle than

the free base.

Part 4: Safe Handling & Operational Protocols
Engineering Controls

Primary Containment: All weighing and open handling of the solid must be performed inside

a Chemical Fume Hood or a Powder Containment Enclosure.
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Ventilation: Ensure face velocity > 0.5 m/s.

Decontamination: Designated glassware should be deactivated with a dilute bleach solution

(to oxidize residual hydrazine traces) before standard washing.

Personal Protective Equipment (PPE) Matrix
Body Part PPE Recommendation Rationale

Respiratory
N95/P100 Respirator (if

outside hood)

Prevent inhalation of

sensitizing dusts.

Hands
Double Nitrile Gloves (0.11

mm min)

Hydrazines can permeate

standard latex; double gloving

provides breakthrough

indication.

Eyes Chemical Safety Goggles
Prevent corneal damage from

basic dust or splashes.

Body Lab Coat + Tyvek Sleeves
Prevent accumulation on

clothing/skin contact.

Step-by-Step Handling SOP
Pre-Check: Verify fume hood function. Clear work area of oxidizers (e.g., nitric acid,

permanganates).

Weighing:

Tare the receiving vessel inside the hood.

Transfer solid using a spatula; do not pour.

Immediately recap the stock container.

Reaction Setup:

If using hydrazine hydrate, add it slowly to the quinoline solution to manage exotherms.
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Use a reflux condenser to contain vapors.

Cleanup:

Wipe down balance and hood surface with a 10% bleach solution followed by water.

Dispose of wipes as hazardous solid waste.

Part 5: Emergency Response & Waste Management
First Aid Measures

Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. Seek medical

attention (risk of delayed pulmonary edema).[7][8]

Skin Contact: Wash with soap and copious water for 15 minutes.[8] Discard contaminated

clothing.[7]

Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Remove contact

lenses.[7]

Ingestion: Rinse mouth. Do NOT induce vomiting (corrosive/irritant risk).[7] Call a Poison

Control Center.

Fire Fighting
Extinguishing Media: Carbon dioxide (

), dry chemical powder, or alcohol-resistant foam.

Specific Hazards: Emits toxic fumes under fire conditions: Carbon oxides, Nitrogen oxides (

), Hydrogen chloride gas (

).

Advice: Wear self-contained breathing apparatus (SCBA).

Waste Disposal
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Classification: Hazardous Waste (Toxic/Irritant).

Protocol:

Do not dispose of in sinks or general trash.

Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an

afterburner and scrubber.

Deactivation (Spills): Small spills can be treated with dilute hypochlorite (bleach) to oxidize

the hydrazine group, then absorbed onto sand/vermiculite.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: 7-Chloro-4-
hydrazinyl-2-methylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348397#7-chloro-4-hydrazinyl-2-methylquinoline-
msds-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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